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Compound of Interest

3,3,4,4,5,5,6,6,6-Nonafluorohexy!
Compound Name:
methacrylate

Cat. No.: B167916

This guide provides an in-depth overview of the safety data, handling precautions, and
emergency procedures for nonafluorohexyl methacrylate. It is intended for researchers,
scientists, and professionals in drug development who may work with this substance. All
guantitative data is presented in structured tables for clarity, and key procedures are visualized
using workflow diagrams.

Chemical Identification

Identifier Value

Chemical Name 1H,1H,2H,2H-Nonafluorohexyl Methacrylate
Synonyms N/A

CAS Number 1799-84-4[1]

Molecular Formula C10H9F902[1]

Molecular Weight 332.17 g/mol [1]

Typically stabilized with MEHQ (Monomethyl
Stabilizer ether hydroquinone) or TBC (tert-Butylcatechol)

[1]

Hazard Identification and Classification
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Nonafluorohexyl methacrylate is classified as a hazardous chemical. The following table

summarizes its classification according to the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

H319: Causes serious eye

o Category 2A L
Irritation irritation[2]
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction[2]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[2]

Hazard Communication Workflow
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4 Hazard Identification A

4 GHS Pictograms )

Warning Signal Word

Hazard Statements
\ J
. /

leads to

Precautionavry Measures

Prevention
Keep away from heat/sparks.
Wash hands after handling.
Wear protective gear.

Response
IF ON SKIN: Wash with water.
IF IN EYES: Rinse cautiously.
Get medical advice if irritation persists.

Storage
Store in a well-ventilated place.
Keep cool.

Disposal
Dispose of contents/container to an approved waste disposal plant.

Click to download full resolution via product page

A diagram illustrating the flow from hazard identification to precautionary measures.

Physical and Chemical Properties

The known physical and chemical properties of nonafluorohexyl methacrylate are summarized
below.
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Property Value Source
Physical State Liquid [1]
Color Colorless [1]
Odor Strong, characteristic [3]
Specific Gravity 1.42 [1]
Refractive Index 1.35 [1]
Boiling Point 68-70 °C (154-158 °F) at 5 2]
hPa

Melting Point Not available [1]
Flash Point > 93.3 °C (> 200 °F)

N Insoluble in water. Soluble in
Solubility _ [4][5]
most organic solvents.

Handling, Storage, and Personal Protective
Equipment

Proper handling and storage are crucial to minimize risks. Always use this chemical in a well-
ventilated area and take precautionary measures against static discharge.

Safe Handling Workflow

Handle with Care
Avoid contact with skin and eyes.
Keep away from ignition sources.

Ensure Adequate Ventilation

(Use in a fume hood) End Handling

. Wear Appropriate PPE / >
Start Handling (Gloves, Goggles, Lab Coat) o

Click to download full resolution via product page

A workflow for the safe handling of nonafluorohexyl methacrylate.

Storage Conditions
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Condition Requirement

Store in a cool, shaded area. Keep at a
Temperature .

temperature not exceeding 30°C (86°F).[6]
Ventilation Store in a well-ventilated place.[6]
Container Keep container tightly closed.[6]

Incompatible Materials

Acids, bases, amines, halogens, peroxides, and

reducing agents.[3]

Other

Protect from sunlight. Maintain inhibitor levels.

[31[6]

Personal Protective Equipment (PPE) Requirements

Required Personal Protective Equipment

7 Eve Protection )

Eye Protection

Hand Protection

Body Protection

\Respwatory Protecnon/

Safety goggles or face shield. Nitrile or neoprene gloves. Lab coat or other protective clothing. Use in a well-ventilated area or with a respirator.

Click to download full resolution via product page

Recommended personal protective

Emergency Procedures

equipment for handling the substance.

In case of an emergency, follow these procedures promptly.

First-Aid Measures
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Exposure Route

First-Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Skin Contact

Take off immediately all contaminated clothing.
Wash off with plenty of water. If skin irritation

occurs, get medical advice/attention.

Remove person to fresh air and keep

Inhalation comfortable for breathing. Get medical
advice/attention if you feel unwell.
Ingestion Rinse mouth. Get medical advice/attention.

Accidental Release (Spill) Response Workflow
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Ensure adequate ventilation.

(Wear appropriate PPE)

Contain the spill with inert absorbent material
(e.g., sand, earth).

'

Gollect spillage using non-sparking tools)

'

Glace in a suitable, closed container for disposaD

(Clean the affected area)

(Evacuate unnecessary personnel.)

Spill Managed

Click to download full resolution via product page

A stepwise procedure for managing an accidental spill.

Fire-Fighting Measures
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Condition

Recommendation

Suitable Extinguishing Media

Dry sand, dry chemical, or alcohol-resistant
foam. Carbon dioxide (C0O2).[3]

Unsuitable Extinguishing Media

Water spray or stream may be ineffective.[7]

Specific Hazards

Vapors are heavier than air and may travel to a
source of ignition and flash back.[8] Containers

may explode when heated.[8]

Protective Equipment

Wear self-contained breathing apparatus
(SCBA) and full protective gear.[3][8]

Toxicological Information

The toxicological properties of nonafluorohexyl methacrylate have not been exhaustively

investigated. The available data indicates that it is an irritant and a potential sensitizer.

Effect Observation
No specific data available for nonafluorohexyl
Acute Toxicity methacrylate. Related methacrylates show low

acute toxicity.

Skin Irritation

Causes skin irritation.[2]

Eye Irritation

Causes serious eye irritation.[2]

Respiratory Irritation

May cause respiratory irritation.[2]

Skin Sensitization

May cause an allergic skin reaction.[2]

Carcinogenicity

No components of this product present at levels
greater than or equal to 0.1% are identified as
probable, possible or confirmed human
carcinogens by IARC or NTP.[9]

Germ Cell Mutagenicity

No data available.

Reproductive Toxicity

No data available.
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Experimental Protocols and Signaling Pathways

Detailed experimental protocols for the toxicological assessment of nonafluorohexyl
methacrylate are not publicly available in the cited safety data sheets. Toxicological evaluations
for skin and eye irritation typically follow standardized OECD or EPA guidelines, but the specific
study reports for this compound were not found.

Furthermore, there is no information available in the public domain regarding the interaction of
nonafluorohexyl methacrylate with specific cellular signaling pathways. As a monomer primarily
used in polymerization, it is not expected to have specific biological targets in the same way a
pharmaceutical agent would. Its toxicity is generally considered to be related to its irritant and
sensitizing properties.

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[3] Do not allow the product to enter drains.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety and
Handling of Nonafluorohexyl Methacrylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167916#safety-data-sheet-and-handling-precautions-
for-nonafluorohexyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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